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Introduction

Farnesal, an acyclic sesquiterpenoid aldehyde, is a volatile organic compound found in various
plant essential oils. It is closely related to the more widely studied sesquiterpene alcohol,
farnesol, from which it can be formed through oxidation. Farnesal contributes to the
characteristic aroma of many plants and is of growing interest to researchers in the fields of
phytochemistry, pharmacology, and drug development due to its potential biological activities.
This technical guide provides an in-depth overview of the discovery, biosynthesis, and
analytical methodologies for farnesal in plant essential oils, with a focus on providing practical
information for laboratory applications.

Discovery and Presence in Plant Essential Oils

The history of farnesal is intrinsically linked to its alcohol precursor, farnesol. Farnesol was first
identified around 1900-1905 from the flowers of the Farnese acacia tree, Vachellia farnesiana,
from which it derives its name.[1][2] While the initial discovery of farnesal in plants is not as
well-documented, it has been identified as a constituent of various essential oils, often
alongside farnesol.

Farnesal has been reported in the essential oil of Polygonum minus (also known as kesum), a
herb cultivated in the northeast of Malaysia for its aromatic leaves.[3] It is also found in other
aromatic plants, and its presence is often associated with the oxidation of farnesol. The
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following table summarizes the known presence of farnesal and its precursor, farnesol, in a
selection of plant essential oils.

Table 1: Presence of Farnesal and Farnesol in Select Plant Essential Oils

Plant Species Plant Part Compound Concentration Reference(s)
Polygonum

] Leaves Farnesal 0.030 mg/mL [3]
minus
Vachellia . .

) Flowers Farnesol Major constituent  [1][2]
farnesiana
Cymbopogon
spp. Leaves Farnesol Present [4]
(Lemongrass)
Rosa spp.
Flowers Farnesol Present [4]

(Rose)
Matricaria
chamomilla Flowers Farnesol Present [4]
(Chamomile)
Citrus spp. Peel Farnesal Trace amounts [5]

Biosynthesis of Farnesal Precursors

Farnesal is derived from the isoprenoid biosynthetic pathway, a fundamental metabolic
pathway in plants responsible for the synthesis of a vast array of compounds, including
terpenes. The direct precursor to farnesal is farnesol, which is synthesized from farnesyl
pyrophosphate (FPP). The following diagram illustrates the core biosynthetic pathway leading
to FPP.
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Caption: Biosynthesis of farnesyl pyrophosphate (FPP), the precursor to farnesol and farnesal.

Proposed Signaling Pathway Involving Farnesol and
Abscisic Acid (ABA)

While a specific signaling pathway for farnesal in plants has not been fully elucidated, there is
evidence for the involvement of its precursor, farnesol, in plant signaling, particularly in relation
to the phytohormone abscisic acid (ABA). Loss-of-function mutations in the farnesol kinase
(FOLK) gene in Arabidopsis lead to enhanced sensitivity to ABA, suggesting that farnesol
metabolism plays a role in negatively regulating ABA signaling.[6] The following diagram
proposes a simplified signaling pathway based on this relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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